![molecular formula C14H16O2 B1237042 10E,12E-tetradecadiene-4,6-diynoic acid](/img/structure/B1237042.png)
10E,12E-tetradecadiene-4,6-diynoic acid
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Overview
Description
10E,12E-tetradecadiene-4,6-diynoic acid is a long-chain fatty acid.
Scientific Research Applications
Isolation and Characterization
- Isolation from Natural Sources: 10E,12E-tetradecadiene-4,6-diynoic acid and its derivatives have been isolated from natural sources such as Atractylodes rhizome and Coreopsis tinctoria Nutt. These compounds were identified through spectroscopic analysis and chemical reactivities, highlighting their presence in traditional medicinal plants (Kano et al., 1989); (Guo et al., 2017).
Enzymatic Reactions and Biosynthesis
- Enzymatic Transformation Studies: Research has delved into the enzymatic processes involved in transforming related acids into this compound, contributing to our understanding of biochemical pathways in organisms like the moth Spodoptera littoralis (Rodríguez et al., 2002).
Antimicrobial Properties
- Antimicrobial Activities: Some derivatives of this compound have shown promising antimicrobial activities. For instance, polyacetylene glycosides derived from this compound exhibited high levels of antimicrobial activity against bacteria like Staphylococcus aureus and Bacillus anthracis (Guo et al., 2017).
Therapeutic Potential
- Gastric Ulcer Treatment: A derivative of this compound, TDEYA, was found to have suppressive effects on gastric lesions induced by certain injuries, suggesting potential therapeutic applications for digestive disorders (Sakurai et al., 1994).
Enzyme Inhibitory Activities
- Effects on Enzymes: Compounds related to this compound have been studied for their effects on enzymes like Na+,K+ adenosine triphosphatase and xanthine oxidase. These findings can inform the development of drugs targeting specific enzyme activities (Sakurai et al., 1993).
properties
Molecular Formula |
C14H16O2 |
---|---|
Molecular Weight |
216.27 g/mol |
IUPAC Name |
(10E,12E)-tetradeca-10,12-dien-4,6-diynoic acid |
InChI |
InChI=1S/C14H16O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(15)16/h2-5H,6-7,12-13H2,1H3,(H,15,16)/b3-2+,5-4+ |
InChI Key |
XVCXOPIQXLCWFY-MQQKCMAXSA-N |
Isomeric SMILES |
C/C=C/C=C/CCC#CC#CCCC(=O)O |
SMILES |
CC=CC=CCCC#CC#CCCC(=O)O |
Canonical SMILES |
CC=CC=CCCC#CC#CCCC(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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